Cas no 865198-24-9 (methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865198-24-9
• MF: C₁₄H₁₃FN₂O₃S
• MW: 308.328025579453
• CID: 5776344
• PubChem ID: 3408578
• Update Time: 2025-05-28

methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• AKOS024607072
• F1366-0878
• (Z)-methyl 2-(2-((cyclopropanecarbonyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate
• methyl 2-[(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-[2-(cyclopropanecarbonylimino)-6-fluoro-1,3-benzothiazol-3-yl]acetate
• 865198-24-9
• methyl (Z)-2-(2-((cyclopropanecarbonyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(cyclopropylcarbonyl)imino]-6-fluoro-, methyl ester
• methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C14H13FN2O3S/c1-20-12(18)7-17-10-5-4-9(15)6-11(10)21-14(17)16-13(19)8-2-3-8/h4-6,8H,2-3,7H2,1H3/b16-14-
• InChI Key： SRFZOUBLNNZUFM-PEZBUJJGSA-N
• SMILES： S1C2C=C(C=CC=2N(CC(=O)OC)/C/1=N/C(C1CC1)=O)F

Computed Properties

• Exact Mass: 308.06309162g/mol
• Monoisotopic Mass: 308.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 454.2±55.0 °C(Predicted)
• pka: -3.42±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Overview of Methyl 2-(2Z)-2-(Cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-24-9)

The compound methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-24-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core and a cyclopropanecarbonylimino moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about CAS No. 865198-24-9 revolves around its synthetic pathways and reactivity. The compound's Z-configuration at the imino group and the presence of a fluoro substituent on the benzothiazole ring contribute to its distinct chemical behavior. Researchers often investigate its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its utility in designing enzyme inhibitors, particularly those targeting inflammatory pathways, aligning with the growing demand for anti-inflammatory agents.

In the context of green chemistry and sustainable synthesis, methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate has garnered attention due to its modular structure, which allows for eco-friendly derivatization. The cyclopropane ring, known for its metabolic stability, enhances the compound's suitability for prodrug development. This aligns with the increasing focus on biodegradable pharmaceuticals, a hot topic in environmental science forums and academic discussions.

Another area of interest is the compound's spectroscopic characterization. Analytical chemists frequently search for data on its NMR spectra and mass spectrometry profiles, which are critical for quality control in industrial applications. The benzothiazole scaffold, combined with the ester functionality, offers distinct peaks in spectroscopic analyses, making it a valuable reference for method development in high-throughput screening.

From a commercial perspective, CAS No. 865198-24-9 is often explored for its scalability in production. Manufacturers seek efficient routes to synthesize this compound while minimizing byproducts, a challenge addressed by advancements in catalytic processes. The fluoro-substituted benzothiazole segment is particularly noteworthy, as fluorinated compounds are increasingly prioritized in precision medicine due to their enhanced bioavailability and target specificity.

In summary, methyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a versatile and scientifically relevant molecule. Its applications span from drug design to material science, resonating with contemporary research trends such as structure-activity relationship (SAR) studies and computational chemistry. As the scientific community continues to explore its potential, this compound remains a key player in the evolution of functionalized heterocycles.